Fisetin

• CAS No.: 528-48-3
• Product Name: Fisetin
• Molecular Formula: C15H10O6
• Molecular Weight: 286.24 g/mol
• IUPAC Name: 2-(3,4-dihydroxyphenyl)-3,7-dihydroxy-4H-chromen-4-one
• Standard InChI: InChI=1S/C15H10O6/c16-8-2-3-9-12(6-8)21-15(14(20)13(9)19)7-1-4-10(17)11(18)5-7/h1-6,16-18,20H
• Standard InChIKey: XHEFDIBZLJXQHF-UHFFFAOYSA-N
• SMILES: O=C1C(O)=C(C2=CC=C(O)C(O)=C2)OC3=CC(O)=CC=C13
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(O2)C=C(C=C3)O)O)O)O
• Appearance: Solid powder
• Melting Point: 330.0 °C
• Description: Fisetin is a 7-hydroxyflavonol with additional hydroxy groups at positions 3, 3' and 4'. It has a role as an EC 5.99.1.3 [DNA topoisomerase (ATP-hydrolysing)] inhibitor, an antioxidant, an anti-inflammatory agent, a metabolite and a plant metabolite. It is a 3'-hydroxyflavonoid, a 7-hydroxyflavonol and a tetrahydroxyflavone. It is a conjugate acid of a fisetin(1-).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3,3',4',7-Tetrahydroxy-flavone; 3,3',4',7-Tetrahydroxyflavone; 5-Desoxy-quercetin; fisetin; fisetinidin
• Reference: 1: Seo SH, Jeong GS. Fisetin inhibits TNF-α-induced inflammatory action and hydrogen peroxide-induced oxidative damage in human keratinocyte HaCaT cells through PI3K/AKT/Nrf-2-mediated heme oxygenase-1 expression. Int Immunopharmacol. 2015 Dec;29(2):246-53. doi: 10.1016/j.intimp.2015.11.014. Epub 2015 Nov 14. PubMed PMID: 26590114.; 2: Mukhtar E, Adhami VM, Sechi M, Mukhtar H. Dietary flavonoid fisetin binds to β-tubulin and disrupts microtubule dynamics in prostate cancer cells. Cancer Lett. 2015 Oct 28;367(2):173-83. doi: 10.1016/j.canlet.2015.07.030. Epub 2015 Jul 30. PubMed PMID: 26235140; PubMed Central PMCID: PMC4570246.; 3: Chen PY, Ho YR, Wu MJ, Huang SP, Chen PK, Tai MH, Ho CT, Yen JH. Cytoprotective effects of fisetin against hypoxia-induced cell death in PC12 cells. Food Funct. 2015 Jan;6(1):287-96. doi: 10.1039/c4fo00948g. Epub 2014 Nov 27. PubMed PMID: 25428606.; 4: Kim SC, Kim YH, Son SW, Moon EY, Pyo S, Um SH. Fisetin induces Sirt1 expression while inhibiting early adipogenesis in 3T3-L1 cells. Biochem Biophys Res Commun. 2015 Nov 27;467(4):638-44. doi: 10.1016/j.bbrc.2015.10.094. Epub 2015 Oct 21. PubMed PMID: 26499075.; 5: Chen Y, Wu Q, Song L, He T, Li Y, Li L, Su W, Liu L, Qian Z, Gong C. Polymeric micelles encapsulating fisetin improve the therapeutic effect in colon cancer. ACS Appl Mater Interfaces. 2015 Jan 14;7(1):534-42. doi: 10.1021/am5066893. Epub 2014 Dec 24. PubMed PMID: 25495760.; 6: Zhao X, Li XL, Liu X, Wang C, Zhou DS, Ma Q, Zhou WH, Hu ZY. Antinociceptive effects of fisetin against diabetic neuropathic pain in mice: Engagement of antioxidant mechanisms and spinal GABAA receptors. Pharmacol Res. 2015 Dec;102:286-97. doi: 10.1016/j.phrs.2015.10.007. Epub 2015 Oct 28. PubMed PMID: 26520392.; 7: Chen CM, Hsieh YH, Hwang JM, Jan HJ, Hsieh SC, Lin SH, Lai CY. Fisetin suppresses ADAM9 expression and inhibits invasion of glioma cancer cells through increased phosphorylation of ERK1/2. Tumour Biol. 2015 May;36(5):3407-15. doi: 10.1007/s13277-014-2975-9. Epub 2014 Dec 20. PubMed PMID: 25527158.; 8: Krasieva TB, Ehren J, O'Sullivan T, Tromberg BJ, Maher P. Cell and brain tissue imaging of the flavonoid fisetin using label-free two-photon microscopy. Neurochem Int. 2015 Oct;89:243-8. doi: 10.1016/j.neuint.2015.08.003. Epub 2015 Aug 10. PubMed PMID: 26271433; PubMed Central PMCID: PMC4587296.; 9: Pal HC, Athar M, Elmets CA, Afaq F. Fisetin inhibits UVB-induced cutaneous inflammation and activation of PI3K/AKT/NFκB signaling pathways in SKH-1 hairless mice. Photochem Photobiol. 2015 Jan-Feb;91(1):225-34. doi: 10.1111/php.12337. Epub 2014 Oct 7. PubMed PMID: 25169110; PubMed Central PMCID: PMC4294956.; 10: Chuang JY, Chang PC, Shen YC, Lin C, Tsai CF, Chen JH, Yeh WL, Wu LH, Lin HY, Liu YS, Lu DY. Regulatory effects of fisetin on microglial activation. Molecules. 2014 Jun 26;19(7):8820-39. doi: 10.3390/molecules19078820. PubMed PMID: 24972270.; 11: Yoo H, Ku SK, Han MS, Kim KM, Bae JS. Anti-septic effects of fisetin in vitro and in vivo. Inflammation. 2014 Oct;37(5):1560-74. doi: 10.1007/s10753-014-9883-4. PubMed PMID: 24706001.; 12: Watanabe M, Hisatake M, Fujimori K. Fisetin Suppresses Lipid Accumulation in Mouse Adipocytic 3T3-L1 Cells by Repressing GLUT4-Mediated Glucose Uptake through Inhibition of mTOR-C/EBPα Signaling. J Agric Food Chem. 2015 May 27;63(20):4979-87. doi: 10.1021/acs.jafc.5b00821. Epub 2015 May 18. PubMed PMID: 25945786.; 13: Kim JH, Kim MY, Kim JH, Cho JY. Fisetin Suppresses Macrophage-Mediated Inflammatory Responses by Blockade of Src and Syk. Biomol Ther (Seoul). 2015 Sep;23(5):414-20. doi: 10.4062/biomolther.2015.036. Epub 2015 Sep 1. PubMed PMID: 26336580; PubMed Central PMCID: PMC4556200.; 14: Zhou CH, Wang CX, Xie GB, Wu LY, Wei YX, Wang Q, Zhang HS, Hang CH, Zhou ML, Shi JX. Fisetin alleviates early brain injury following experimental subarachnoid hemorrhage in rats possibly by suppressing TLR 4/NF-κB signaling pathway. Brain Res. 2015 Dec 10;1629:250-9. doi: 10.1016/j.brainres.2015.10.016. Epub 2015 Oct 20. PubMed PMID: 26475978.; 15: Noh EM, Park YJ, Kim JM, Kim MS, Kim HR, Song HK, Hong OY, So HS, Yang SH, Kim JS, Park SH, Youn HJ, You YO, Choi KB, Kwon KB, Lee YR. Fisetin regulates TPA-induced breast cell invasion by suppressing matrix metalloproteinase-9 activation via the PKC/ROS/MAPK pathways. Eur J Pharmacol. 2015 Oct 5;764:79-86. doi: 10.1016/j.ejphar.2015.06.038. Epub 2015 Jun 20. PubMed PMID: 26101063.; 16: Li R, Zhao Y, Chen J, Shao S, Zhang X. Fisetin inhibits migration, invasion and epithelial-mesenchymal transition of LMP1-positive nasopharyngeal carcinoma cells. Mol Med Rep. 2014 Feb;9(2):413-8. doi: 10.3892/mmr.2013.1836. Epub 2013 Dec 2. PubMed PMID: 24297333.; 17: Adan A, Baran Y. The pleiotropic effects of fisetin and hesperetin on human acute promyelocytic leukemia cells are mediated through apoptosis, cell cycle arrest, and alterations in signaling networks. Tumour Biol. 2015 Nov;36(11):8973-84. doi: 10.1007/s13277-015-3597-6. Epub 2015 Jun 17. PubMed PMID: 26081618.; 18: Zhao X, Wang C, Cui WG, Ma Q, Zhou WH. Fisetin exerts antihyperalgesic effect in a mouse model of neuropathic pain: engagement of spinal serotonergic system. Sci Rep. 2015 Mar 12;5:9043. doi: 10.1038/srep09043. PubMed PMID: 25761874; PubMed Central PMCID: PMC4356956.; 19: Chiang HM, Chan SY, Chu Y, Wen KC. Fisetin Ameliorated Photodamage by Suppressing the Mitogen-Activated Protein Kinase/Matrix Metalloproteinase Pathway and Nuclear Factor-κB Pathways. J Agric Food Chem. 2015 May 13;63(18):4551-60. doi: 10.1021/jf502500t. Epub 2015 Apr 29. PubMed PMID: 25882230.; 20: Subramanian P, Jayakumar M, Jayapalan JJ, Hashim OH. Chronotherapeutic effect of fisetin on expression of urea cycle enzymes and inflammatory markers in hyperammonaemic rats. Pharmacol Rep. 2014 Dec;66(6):1037-42. doi: 10.1016/j.pharep.2014.06.018. Epub 2014 Jul 8. PubMed PMID: 25443732.
• PubChem Compound: 5281614
• Last Modified: Nov 11 2021